Cas no 306297-20-1 (1,4-Benzenedicarboxylic acid, 2,6-dimethyl-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1,4-Benzenedicarboxylic acid, 2,6-dimethyl-, 1-(1,1-dimethylethyl) ester
• CAS No: 306297-20-1
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 3934471
• PubChem ID: 68457061
• Update Time: 2025-04-22

1,4-Benzenedicarboxylic acid, 2,6-dimethyl-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2,6-dimethyl-, 1-(1,1-dimethylethyl) ester
• 306297-20-1
• 4-(TERT-BUTOXYCARBONYL)-3,5-DIMETHYLBENZOIC ACID
• DTXSID601189378
• DB-205298
• 1-(1,1-Dimethylethyl) 2,6-dimethyl-1,4-benzenedicarboxylate
• AT39407
• SCHEMBL2958146

• Inchi： InChI=1S/C14H18O4/c1-8-6-10(12(15)16)7-9(2)11(8)13(17)18-14(3,4)5/h6-7H,1-5H3,(H,15,16)
• InChI Key： HYTZBQSUNSQYAM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 250.12050905Da
• Monoisotopic Mass: 250.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters